2-(4-((benzyloxy)methyl)piperidin-1-yl)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[4-(phenylmethoxymethyl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C23H30N2O4/c1-27-20-8-9-21(22(14-20)28-2)24-23(26)15-25-12-10-19(11-13-25)17-29-16-18-6-4-3-5-7-18/h3-9,14,19H,10-13,15-17H2,1-2H3,(H,24,26)
• InChI Key: QRQFCSHGCJPXMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)COCC3=CC=CC=C3)OC
• Molecular Formula: C23H30N2O4
• Molecular Weight: 398.5 g/mol

Description

2-(4-((benzyloxy)methyl)piperidin-1-yl)-N-(2,4-dimethoxyphenyl)acetamide, commonly known as BZP, is a synthetic drug that belongs to the piperazine family. BZP is a psychoactive substance that has been used as a recreational drug due to its stimulant properties. However, in recent years, BZP has gained significant attention in the scientific research community due to its potential therapeutic applications.

Scientific Research Applications

Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds structurally related to "2-(4-((benzyloxy)methyl)piperidin-1-yl)-N-(2,4-dimethoxyphenyl)acetamide" have been evaluated for their antimicrobial activities. For instance, derivatives of piperidin-1-yl acetamide have shown efficacy against pathogenic bacteria and Candida species. The presence of dimethylpiperidine groups and specific substituents on the benzothiazole ring significantly impacts anticandidal activity, indicating that such compounds could be potent antimicrobial agents (B. Mokhtari, K. Pourabdollah, 2013).

Pesticide Potential

N-derivatives of phenoxyacetamide, sharing functional groups with the queried compound, have been characterized for their potential as pesticides. X-ray powder diffraction studies of these compounds suggest their suitability in developing new pesticide formulas, underscoring the versatility of such molecular structures in agricultural applications (E. Olszewska, B. Tarasiuk, S. Pikus, 2011).

Antioxidant Properties

Certain benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties, which are structurally related to the target compound, have been synthesized and shown to possess significant antioxidant activities. These findings suggest that compounds with similar structural features could serve as potent antioxidants, potentially applicable in pharmaceutical formulations to mitigate oxidative stress-related conditions (Basavaraj S Naraboli, J. S. Biradar, 2017).

Enzyme Inhibition for Disease Treatment

Research into compounds with similar structures has led to the discovery of enzyme inhibitors, such as ACAT-1 inhibitors, which have been identified as clinical candidates for treating diseases involving ACAT-1 overexpression. The introduction of specific functional groups enhances solubility and oral absorption, indicating that structural analogs could be designed for targeted therapeutic applications (K. Shibuya et al., 2018).